Cas no 1536201-04-3 ((3S,4S)-rel-4-(5-chloro-4-nitro-pyrazol-1-yl)-3-fluoro-1-(oxetan-3-yl)piperidine)

• Product Name: (3S,4S)-rel-4-(5-chloro-4-nitro-pyrazol-1-yl)-3-fluoro-1-(oxetan-3-yl)piperidine
• CAS No: 1536201-04-3
• MF: C₁₁H₁₄ClFN₄O₃
• MW: 304.705264568329
• CID: 6787812
• PubChem ID: 118288865
• Update Time: 2025-06-13

(3S,4S)-rel-4-(5-chloro-4-nitro-pyrazol-1-yl)-3-fluoro-1-(oxetan-3-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• (3S,4S)-rel-4-(5-chloro-4-nitro-pyrazol-1-yl)-3-fluoro-1-(oxetan-3-yl)piperidine
• SCHEMBL16985429
• 1536201-04-3

• Inchi： 1S/C11H14ClFN4O3/c12-11-10(17(18)19)3-14-16(11)9-1-2-15(4-8(9)13)7-5-20-6-7/h3,7-9H,1-2,4-6H2/t8-,9-/m0/s1
• InChI Key： YVYSXVZMZGTRFP-IUCAKERBSA-N
• SMILES： ClC1=C(C=NN1[C@H]1CCN(C[C@@H]1F)C1COC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 304.0738462g/mol
• Monoisotopic Mass: 304.0738462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 76.1Ų

Additional information on (3S,4S)-rel-4-(5-chloro-4-nitro-pyrazol-1-yl)-3-fluoro-1-(oxetan-3-yl)piperidine

Introduction to Compound with CAS No. 1536201-04-3 and Product Name: (3S,4S)-rel-4-(5-chloro-4-nitro-pyrazol-1-yl)-3-fluoro-1-(oxetan-3-yl)piperidine

Compound with the CAS number 1536201-04-3 and the product name (3S,4S)-rel-4-(5-chloro-4-nitro-pyrazol-1-yl)-3-fluoro-1-(oxetan-3-yl)piperidine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex and highly specific molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The intricate arrangement of functional groups, including the 5-chloro-4-nitro-pyrazol-1-yl moiety and the oxetan-3-yl substituent, contributes to its unique chemical properties and biological activities.

The (3S,4S)-rel configuration of the piperidine ring is particularly noteworthy, as it influences the stereochemical properties of the molecule. This stereochemical specification is critical in medicinal chemistry, where the three-dimensional shape of a molecule can significantly impact its interactions with biological targets. The presence of both fluoro and chloro substituents further enhances the compound's pharmacological profile, making it a promising candidate for further investigation.

Recent research in the field of drug discovery has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The pyrazole scaffold, a prominent heterocycle in this compound, is known for its broad spectrum of biological activities. Studies have demonstrated that pyrazole derivatives exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The incorporation of a nitro group into the pyrazole ring increases the electrophilicity of the molecule, potentially enhancing its reactivity with biological targets.

The oxetan-3-yl group in this compound adds another layer of complexity, introducing a cyclic ether moiety that can influence both the solubility and metabolic stability of the molecule. Oxetane derivatives are well-documented for their ability to enhance drug bioavailability and reduce toxicity. This structural feature makes (3S,4S)-rel-4-(5-chloro-4-nitro-pyrazol-1-yl)-3-fluoro-1-(oxetan-3-yl)piperidine an intriguing candidate for further exploration in pharmaceutical applications.

In light of these structural features, researchers have been investigating the potential therapeutic applications of this compound. Preliminary studies suggest that it may exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, the combination of the fluoro and chloro substituents may enhance binding affinity to specific protein targets, while the nitro group could facilitate redox reactions relevant to cellular signaling.

The stereochemical specificity of this compound also opens up avenues for studying enantioselective pharmacology. Different stereoisomers can exhibit distinct pharmacological profiles due to variations in their spatial arrangement. This aspect is particularly relevant in modern drug development, where enantiomeric purity is often a critical factor in determining a drug's efficacy and safety.

Advances in computational chemistry have enabled more sophisticated virtual screening methods to identify potential drug candidates like this one. Molecular modeling techniques can predict how different parts of the molecule interact with biological targets at an atomic level. These predictions are invaluable for guiding experimental design and optimizing lead compounds for clinical development.

The synthesis of such complex molecules requires meticulous attention to detail and expertise in organic chemistry. Modern synthetic methodologies have made it possible to construct intricate molecular frameworks with high precision. Techniques such as chiral resolution and asymmetric synthesis are essential for producing enantiomerically pure compounds like this one.

As interest in targeted therapy grows, compounds like this one are being evaluated for their potential use in personalized medicine. By understanding how individual patients respond to different chemical structures, clinicians can tailor treatments to maximize efficacy while minimizing side effects. The unique combination of functional groups in this compound makes it a versatile tool for exploring new therapeutic strategies.

The role of fluorine atoms in pharmaceuticals cannot be overstated. Their presence can significantly alter a molecule's metabolic stability and binding affinity. In this compound, the fluoro substituent may contribute to prolonged half-life by resisting enzymatic degradation. This property is highly desirable for drugs that require frequent dosing or have short half-lives.

Similarly, the chloro group can influence how a molecule interacts with biological systems. Chlorinated aromatic compounds are known for their ability to cross cell membranes efficiently due to their lipophilicity. This characteristic enhances drug delivery systems designed for systemic administration.

The integration of multiple functional groups into a single molecular framework allows for multifunctional drug design—where different parts of the molecule target multiple aspects of a disease simultaneously. This approach has shown promise in treating complex conditions such as cancer or neurodegenerative diseases where multiple pathways are involved.

Future research will likely focus on optimizing synthetic routes to produce larger quantities of this compound for preclinical testing. Additionally, exploring its derivatives by modifying specific functional groups could reveal new pharmacological activities or improve existing ones through structure-based drug design principles.

In conclusion,(3S,4S)-rel-4-(5-chloro-4-nitro-pyrazol-1-y l)-3-fluoro -1-(oxetan -3 -yl)piperidine (CAS No . 1536201 -04 - 3) stands out as a promising candidate for further pharmaceutical development . Its unique structural features , combined with recent advances i n computational an d synthetic chemistry , make i t an exciting prospect f or researchers seeking n ew therapeutic agents . As our understanding o f molecular interactions continues t o evolve , compounds l ike thi s one will play an increasingly important role i n shaping t he future o f medicine .